Cas no 1223808-28-3 (4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione)

• Product Name: 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione
• CAS No: 1223808-28-3
• MF: C₁₉H₁₇ClN₂OS
• MW: 356.869082212448
• CID: 5343484
• Update Time: 2025-07-17

4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione
• (4-(3-chlorophenyl)-2,2-dimethyl-5-thioxo-2,5-dihydro-1H-imidazol-1-yl)(p-tolyl)methanone
• 5-(3-chlorophenyl)-2,2-dimethyl-3-(4-methylbenzoyl)-2,3-dihydro-4H-imidazole-4-thione
• [4-(3-chlorophenyl)-2,2-dimethyl-5-sulfanylideneimidazol-1-yl]-(4-methylphenyl)methanone

• Inchi： 1S/C19H17ClN2OS/c1-12-7-9-13(10-8-12)17(23)22-18(24)16(21-19(22,2)3)14-5-4-6-15(20)11-14/h4-11H,1-3H3
• InChI Key： ROJRAQBJJRFSQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(N(C(C2C=CC(C)=CC=2)=O)C(C)(C)N=1)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 552
• XLogP3: 4.7
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione

Chemical Profile of 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione (CAS No: 1223808-28-3)

4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by its CAS number 1223808-28-3, belongs to the imidazole-thione class of molecules, which are well-documented for their diverse biological activities. The presence of multiple functional groups, including a chlorophenyl ring, a dimethyl substituent, and a benzoyl moiety, contributes to its intricate chemical profile and potential therapeutic applications.

The chemical structure of 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione is characterized by a central imidazole ring modified with a thione group at the 5-position. This thione group is flanked by a 2,2-dimethyl substituent at the 2-position and an N-benzoylated group at the 1-position. The aromatic ring system is further functionalized with a 3-chlorophenyl group and a 4-methylbenzoyl group, which are critical for modulating the compound's biological interactions. Such structural complexity suggests that this molecule may exhibit multifaceted mechanisms of action, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in imidazole-thione derivatives due to their demonstrated efficacy in various biological assays. The thione group in these compounds often serves as a key pharmacophore, interacting with biological targets through hydrogen bonding or disulfide bond formation. For instance, studies have shown that imidazole-thiones can exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has led to their exploration as potential therapeutic agents for conditions such as arthritis and autoimmune diseases.

The 3-chlorophenyl and 4-methylbenzoyl substituents in 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione are particularly noteworthy for their potential to enhance binding affinity and selectivity. Chlorophenyl groups are known to improve metabolic stability and lipophilicity, while methyl groups can contribute to steric hindrance and fine-tune receptor interactions. The combination of these features may confer advantages over simpler imidazole derivatives in terms of pharmacokinetic properties and therapeutic efficacy.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for biological activity. Virtual screening methods have been employed to identify novel scaffolds like 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione that may target specific disease-related pathways. These computational approaches have complemented experimental efforts by predicting potential hits with high accuracy. Preliminary docking studies suggest that this compound may interact with proteins involved in cancer cell proliferation and apoptosis, making it a candidate for further preclinical evaluation.

Experimental validation of the predicted activities has been conducted using various biochemical assays. In vitro studies have demonstrated that 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione exhibits inhibitory effects on certain kinases and enzymes relevant to inflammation and cancer. The compound's ability to modulate these pathways is attributed to its structural features that allow precise interaction with target molecules. Notably, the presence of the thione group appears to be crucial for its inhibitory activity, highlighting its importance as a pharmacophore.

The synthesis of 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the imidazole core followed by functionalization with the thione group and aromatic substituents. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one. For example, transition-metal-catalyzed reactions have been utilized to introduce specific functional groups with high selectivity.

The pharmacological profile of 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione is being actively investigated in both cellular and animal models. Initial results from cell culture experiments indicate that the compound can inhibit proliferation of certain cancer cell lines while sparing healthy cells. This selective toxicity is an attractive feature for developing new anticancer agents. Additionally, animal studies have provided insights into its pharmacokinetic behavior and potential side effects.

The development of novel drug candidates requires rigorous evaluation through clinical trials before they can be approved for human use. However, compounds like 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione serve as valuable starting points for identifying lead compounds that can undergo further optimization during clinical development. The information gathered from preclinical studies helps guide decisions on which modifications will enhance efficacy while minimizing toxicity.

Future research directions may focus on exploring analogs of 4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione that exhibit improved properties such as better solubility or bioavailability. Structural modifications can be guided by insights from computational modeling and experimental data on how different substituents affect biological activity. Collaborative efforts between chemists who design molecules like this one and biologists who test their effects will be essential for advancing drug discovery efforts.

In conclusion,4-(3-chlorophenyl)-2,2-dimethyl-1-(4-methylbenzoyl)-2H-imidazolone[3a]thiol (CAS No: 122380828)* represents an intriguing example of how structural complexity can lead to novel biological activities relevant for therapeutic applications, particularly within oncology research areas where targeted inhibition remains challenging due limited treatment options available currently.. Its unique combination o functional groups positions it as a promising candidate f further exploration, offering hope f discovering new treatments f patients suffering f various diseases..